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For Immediate Release

This technical guide provides a comprehensive overview of the molecular structure of Azido-
PEG4-Boc, a heterobifunctional linker widely utilized by researchers, scientists, and drug
development professionals. This document will dissect the key functional components of the
molecule, offering a detailed understanding of its architecture and reactivity.

Molecular Overview

Azido-PEG4-Boc, systematically named tert-butyl (14-azido-3,6,9,12-
tetraoxatetradecyl)carbamate, is a versatile chemical tool employed in bioconjugation and
medicinal chemistry.[1] Its structure is characterized by three primary components: a terminal
azido group, a hydrophilic tetraethylene glycol (PEG4) spacer, and a tert-butyloxycarbonyl
(Boc) protected amine group.

A defining feature of this molecule is its heterobifunctional nature, which allows for sequential
and specific chemical modifications. The azido and Boc-protected amine groups offer
orthogonal reactivity, enabling the selective conjugation of different molecules to either end of
the PEG linker.
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Compound Molecular Molecular
Synonyms CAS Number .

Name Formula Weight
t-Boc-N-Amido-

_ PEG4-Azide,

Azido-PEG4-Boc 940951-99-5 C15H30N406 362.43 g/mol
Boc-NH-PEG4-
N3

Structural Elucidation

The linear structure of Azido-PEG4-Boc can be conceptually divided into its three functional
domains:

e Azido (N3) Group: This terminal functional group is highly reactive towards alkynes and
cyclooctynes in "click chemistry" reactions, such as the copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC).[1][2][3][4]
This allows for the efficient and specific attachment of the linker to molecules bearing a
compatible alkyne moiety.

o Polyethylene Glycol (PEG4) Linker: The central component of the molecule is a tetraethylene
glycol spacer. This PEG linker is hydrophilic, which can enhance the solubility and reduce
the aggregation of the conjugated biomolecules.[1] The defined length of the PEG4 chain
provides a flexible and extended connection between the two conjugated partners.

« tert-Butyloxycarbonyl (Boc) Protected Amine: At the opposite end of the PEG linker is a
primary amine that is protected by a Boc group. This protecting group is stable under a
variety of reaction conditions but can be readily removed under mild acidic conditions to
reveal the free amine.[1][3][5] The deprotected amine can then be reacted with various
electrophiles, such as carboxylic acids, activated esters, or isothiocyanates.

The strategic placement of these three components makes Azido-PEG4-Boc an invaluable
reagent for the synthesis of complex bioconjugates, including antibody-drug conjugates (ADCs)
and PROTACSs (PROteolysis TArgeting Chimeras).[2][4]

Molecular Visualization
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The following diagram illustrates the chemical structure of Azido-PEG4-Boc, highlighting its
key functional groups.
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Click Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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